(3-Amino-5-(m-tolylamino)-4-tosylthiophen-2-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [3-amino-5-(3-methylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C26H24N2O4S2/c1-16-7-13-21(14-8-16)34(30,31)25-22(27)24(23(29)18-9-11-20(32-3)12-10-18)33-26(25)28-19-6-4-5-17(2)15-19/h4-15,28H,27H2,1-3H3
• InChI Key: PZYGLKNOABFHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC=C(C=C3)OC)NC4=CC=CC(=C4)C
• Molecular Formula: C26H24N2O4S2
• Molecular Weight: 492.6 g/mol

Description

(3-Amino-5-(m-tolylamino)-4-tosylthiophen-2-yl)(4-methoxyphenyl)methanone, also known as TTMP, is a novel compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Molecular Characterization

The synthesis and characterization of compounds structurally related to "(3-Amino-5-(m-tolylamino)-4-tosylthiophen-2-yl)(4-methoxyphenyl)methanone" have been extensively studied. For instance, FathimaShahana and Yardily (2020) synthesized a novel compound through a meticulous process involving FTIR, 1H NMR, 13C NMR, and high-resolution mass spectrometric techniques. The compound's structure was further optimized using density functional theory, providing insights into its stability and intermolecular charge transfer properties (M. FathimaShahana & A. Yardily, 2020).

Molecular Docking and Pharmacokinetics

The antiviral activity and pharmacokinetic behavior of similar compounds have been evaluated through molecular docking studies. These studies aim to understand the hydrogen bonding interaction and potential therapeutic applications of these molecules. Such research exemplifies the intersection of computational chemistry and pharmacology, offering a pathway for drug development (M. FathimaShahana & A. Yardily, 2020).

Antimicrobial and Antioxidant Activities

Compounds with a similar structural framework have demonstrated significant antimicrobial and antioxidant properties. Studies have synthesized and tested various derivatives for their efficacy against bacterial and fungal strains, showcasing their potential as novel therapeutic agents. The antioxidant properties of these compounds are particularly notable, suggesting their utility in combating oxidative stress and related pathological conditions (H. Aslan, S. Akkoç, Z. Kökbudak, & L. Aydın, 2017).

Catalytic Activity

The catalytic properties of compounds within this chemical class have been explored, particularly in the context of facilitating chemical reactions. This research highlights the versatility of these compounds, not only as potential pharmaceutical agents but also as catalysts in organic synthesis, broadening the scope of their applications in scientific research (H. Aslan, S. Akkoç, Z. Kökbudak, & L. Aydın, 2017).